Cas no 1183148-59-5 (6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid)

• Product Name: 6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid
• CAS No: 1183148-59-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5215872
• Update Time: 2025-06-07

6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid
• 6-(Isobutyl(methyl)amino)pyridazine-3-carboxylicacid
• 6-(Isobutyl-methyl-amino)-pyridazine-3-carboxylic acid

• Inchi： 1S/C10H15N3O2/c1-7(2)6-13(3)9-5-4-8(10(14)15)11-12-9/h4-5,7H,6H2,1-3H3,(H,14,15)
• InChI Key： LSZPQERPBKXBKZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(N=N1)N(C)CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 1.5
• Topological Polar Surface Area: 66.3

Additional information on 6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid

6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic Acid: An Emerging Compound in Medicinal Chemistry

6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid (CAS No. 1183148-59-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds with two nitrogen atoms at positions 1 and 4. The presence of the isobutyl(methyl)amino substituent on the pyridazine ring imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The chemical structure of 6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid is characterized by a pyridazine core with a carboxylic acid group at the 3-position and an isobutyl(methyl)amino group at the 6-position. This configuration provides a balance between hydrophilic and hydrophobic properties, which is crucial for optimizing the compound's solubility, stability, and bioavailability. The carboxylic acid group can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's binding affinity to target proteins.

Recent studies have highlighted the potential of 6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. The compound's ability to cross the blood-brain barrier (BBB) efficiently makes it a valuable candidate for developing drugs targeting central nervous system (CNS) disorders.

In addition to its neuroprotective properties, 6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound may have potential applications in treating conditions like arthritis and other inflammatory diseases.

The pharmacokinetic profile of 6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential factors for developing effective oral medications.

To further explore the therapeutic potential of 6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and tolerability of the compound in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic benefits.

The synthesis of 6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid involves a multi-step process that includes the formation of the pyridazine core and subsequent functionalization with the desired substituents. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The choice of synthetic method depends on factors such as cost-effectiveness, environmental impact, and scalability.

In conclusion, 6-(Isobutyl(methyl)amino)pyridazine-3-carboxylic acid (CAS No. 1183148-59-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.